Cas no 1483950-00-0 (Butane, 1-bromo-2-methyl-4-(1-methylethoxy)-)

• Product Name: Butane, 1-bromo-2-methyl-4-(1-methylethoxy)-
• CAS No: 1483950-00-0
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 5282353
• Update Time: 2025-05-22

Butane, 1-bromo-2-methyl-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-2-methyl-4-(1-methylethoxy)-

• Inchi： 1S/C8H17BrO/c1-7(2)10-5-4-8(3)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： NFICJFLHECOAQZ-UHFFFAOYSA-N
• SMILES： C(Br)C(C)CCOC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 1-bromo-2-methyl-4-(1-methylethoxy)-

1-Bromo-2-Methyl-4-(1-Methylethoxy)Butane: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-Bromo-2-Methyl-4-(1-Methylethoxy)Butane (CAS No. 1483950-00-0) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its systematic name or its common name, is a bromoalkane derivative that has garnered attention in both academic and industrial settings. Its structure, which includes a bromine atom attached to a butane chain with specific substituents, makes it a valuable intermediate in various synthetic processes.

The molecular formula of 1-Bromo-2-Methyl-4-(1-Methylethoxy)Butane is C₈H₁₇BrO. This molecule consists of a four-carbon chain (butane) with a bromine atom at position 1, a methyl group at position 2, and an ethoxy group (specifically, 1-methylethoxy) at position 4. The presence of these substituents imparts unique chemical reactivity and physical properties to the compound. For instance, the bromine atom renders it susceptible to nucleophilic substitution reactions, while the ethoxy group introduces some degree of steric hindrance and electronic effects.

Recent studies have highlighted the importance of bromoalkanes like this compound in the synthesis of biologically active molecules. Researchers have employed 1-Bromo-2-Methyl-4-(1-Methylethoxy)Butane as an intermediate in the construction of complex organic frameworks, particularly in drug discovery programs. Its ability to undergo SN2 reactions efficiently has made it a preferred substrate for forming carbon-carbon bonds in medicinal chemistry.

In addition to its role in synthetic chemistry, this compound has found applications in polymer science. The ethoxy group present in its structure contributes to its solubility in polar solvents, making it suitable for use in certain polymerization reactions. Recent advancements in controlled radical polymerization techniques have further expanded its utility in creating materials with tailored properties.

From an environmental perspective, understanding the fate and transport of 1-Bromo-2-Methyl-4-(1-Methylethoxy)Butane is crucial. Studies have shown that this compound exhibits moderate persistence in aquatic environments, depending on factors such as temperature and pH levels. Its potential impact on aquatic ecosystems has been a topic of interest for environmental chemists, particularly in regions where such compounds are used industrially.

The synthesis of 1-Bromo-2-Methyl-4-(1-Methylethoxy)Butane typically involves multi-step processes that include alkylation and substitution reactions. One common approach involves the reaction of an appropriate alkyl halide with a Grignard reagent or organometallic compound to introduce the desired substituents. The optimization of these reaction conditions has been a focus of recent research efforts to enhance yield and selectivity.

Looking ahead, the demand for compounds like 1-Bromo-2-Methyl-4-(1-Methylethoxy)Butane is expected to grow as industries continue to seek efficient building blocks for chemical synthesis. Its versatility and reactivity make it an indispensable tool in both academic research and industrial applications.